Cas no 191861-18-4 (1,7-Phenanthroline,3,9-difluoro-)

• Product Name: 1,7-Phenanthroline,3,9-difluoro-
• CAS No: 191861-18-4
• MF: C₁₂H₆F₂N₂
• MW: 216.186249256134
• CID: 227484
• PubChem ID: 154842
• Update Time: 2025-04-19

1,7-Phenanthroline,3,9-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,7-Phenanthroline,3,9-difluoro-
• 3,9-Difluoro-1,7-phenanthroline
• DTXSID50172726
• CCRIS 7843
• 191861-18-4

• Inchi： 1S/C12H6F2N2/c13-8-3-7-1-2-11-10(12(7)16-6-8)4-9(14)5-15-11/h1-6H
• InChI Key： OMYJICXWQGYTMH-UHFFFAOYSA-N
• SMILES： FC1C=NC2C=CC3=CC(=CN=C3C=2C=1)F

Computed Properties

• Exact Mass: 216.04998
• Monoisotopic Mass: 216.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.417
• Boiling Point: 371.7°C at 760 mmHg
• Flash Point: 178.6°C
• Refractive Index: 1.687
• PSA: 25.78